Cas no 2171216-62-7 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid
• CAS No: 2171216-62-7
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6482299
• PubChem ID: 165528986
• Update Time: 2025-10-29

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid
• 2171216-62-7
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-4-hydroxybutanoic acid
• EN300-1498084

• Inchi： 1S/C26H23FN2O6/c27-21-13-15(24(31)28-23(11-12-30)25(32)33)9-10-22(21)29-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,23,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t23-/m1/s1
• InChI Key： HEEQPCGHWSAVTH-HSZRJFAPSA-N
• SMILES： FC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)CCO)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171216-62-7)

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171216-62-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the development of novel therapeutic agents and advanced biochemical studies.

The structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the integrity of the amino acid sequence. The presence of a 3-fluorophenyl substituent adds an additional layer of complexity and functionality, making this compound particularly interesting for its potential applications in drug design and protein engineering.

Recent studies have highlighted the importance of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid in the context of protein-protein interactions and enzyme inhibition. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively modulates the activity of specific kinases, which are key enzymes involved in cellular signaling pathways. This finding has significant implications for the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders.

In addition to its potential therapeutic applications, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid has been explored for its use in chemical biology research. The ability to selectively protect and deprotect amino groups using the Fmoc group allows researchers to precisely control the reactivity and stability of peptides and proteins. This is particularly useful in the study of post-translational modifications and protein folding dynamics.

The synthesis of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid involves a multi-step process that requires careful optimization to achieve high yields and purity. Key steps include the formation of the Fmoc protecting group, the introduction of the 3-fluorophenyl substituent, and the final hydroxylation step. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, making it more accessible for large-scale production.

The physicochemical properties of this compound have also been extensively studied. It exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which facilitates its use in various biological assays. Additionally, its stability under different pH conditions and temperatures has been evaluated, providing valuable insights into its behavior in both laboratory settings and potential clinical applications.

In conclusion, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171216-62-7) represents a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an important tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.